ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(2-methoxyethyl)-1-(2-naphthalen-2-ylacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C23H29NO4/c1-3-28-22(26)23(12-15-27-2)10-13-24(14-11-23)21(25)17-18-8-9-19-6-4-5-7-20(19)16-18/h4-9,16H,3,10-15,17H2,1-2H3
• InChI Key: LBVYQUHMGOXBGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)CC2=CC3=CC=CC=C3C=C2)CCOC
• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol

Description

Ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by the pharmaceutical company Upjohn as a potential painkiller. However, due to its high potency and potential for abuse, it was never approved for medical use. U-47700 is now classified as a Schedule I controlled substance in the United States.

Mechanism of Action

Ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate acts as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. By binding to this receptor, this compound produces analgesic and euphoric effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and pupillary constriction. It has also been reported to cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

Ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate has several advantages for use in laboratory experiments. Its high potency and selectivity for the mu-opioid receptor make it a useful tool for studying the opioid system. However, its potential for abuse and toxicity limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate. One area of interest is its potential as a treatment for opioid addiction. Another is its use in the development of new analgesic drugs with improved safety profiles. Additionally, further studies are needed to better understand the mechanisms underlying its effects and to identify potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate involves several steps, including the reaction of 2-naphthylacetyl chloride with piperidine, followed by the addition of ethyl 4-(2-methoxyethyl)-4-oxopiperidine-1-carboxylate. The final product is obtained through a series of purification steps, including recrystallization.

Scientific Research Applications

Despite its classification as a controlled substance, ethyl 4-(2-methoxyethyl)-1-(2-naphthylacetyl)-4-piperidinecarboxylate has been the subject of scientific research. One study investigated its potential as a treatment for opioid addiction, finding that it may be effective in reducing withdrawal symptoms and cravings. Another study explored its analgesic effects, suggesting that it may be more potent than morphine.